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Compound of Interest

Compound Name:
2-(1-Pyrrolidinylmethyl)-1,4-

oxazepane

CAS No.: 933720-55-9

Cat. No.: B1532684

Get Quote

Executive Summary & Compound Profile
2-(1-Pyrrolidinylmethyl)-1,4-oxazepane (CAS: 933720-55-9) represents a distinct chemical

scaffold often explored in the development of selective Dopamine D4 receptor ligands and

potential atypical antipsychotics. Unlike traditional 1,4-benzodiazepines, this compound

features a saturated 1,4-oxazepane ring lacking the fused benzene moiety, coupled with a

pyrrolidine side chain.

This guide addresses the critical analytical challenge: distinguishing this specific ligand from

structurally related drugs of abuse and therapeutic agents. Due to its pharmacophore—

containing both a cyclic amine (pyrrolidine) and a 7-membered heterocycle—it poses unique

cross-reactivity risks in both urine drug screening (immunoassays) and off-target receptor

binding profiles.
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Pharmacophore Segment Structural Homology
Cross-Reactivity Risk
Target

Pyrrolidine Ring
Found in MDPV, Prolintane,

Nicotine

Amphetamines / Cathinones

(High Risk)

1,4-Oxazepane Ring
Resembles Diazepine ring

(without benzene)

Benzodiazepines (Low-

Moderate Risk)

Tertiary Amine General alkaloid feature
Tricyclic Antidepressants

(TCA) (Low Risk)

Immunoassay Cross-Reactivity: Screening &
Interference[2][3][4][5]
In high-throughput drug screening, specificity is often sacrificed for sensitivity.[1] The following

comparison illustrates how 2-(1-Pyrrolidinylmethyl)-1,4-oxazepane performs across different

detection platforms.

Comparative Performance: Immunoassay vs. Mass
Spectrometry

Feature EMIT II Plus (Syva) ELISA (Neogen)
LC-MS/MS (Gold

Standard)

Target Assay
Amphetamines /

Benzos

Synthetic Cathinones

(MDPV)
Specific Analyte

Mechanism
Competitive Enzyme

Assay
Competitive Binding

Mass-to-Charge Ratio

(m/z)

Cross-Reactivity Risk
High (Class-specific

antibodies)

Moderate (Epitope

specificity)

Null (Molecular

fingerprinting)

False Positive

Potential

Likely for

Amphetamines due to

pyrrolidine moiety.

Possible for

MDPV/PVP assays.

None. Resolves

isobaric interferences.

LOD (Limit of

Detection)
300 - 500 ng/mL 10 - 50 ng/mL < 1 ng/mL
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Experimental Data: Predicted Cross-Reactivity Profile
Based on SAR analysis of pyrrolidine-containing derivatives in competitive binding assays.

Assay Panel Cross-Reactivity (%) Interpretation

Amphetamines (Class) < 0.5%

Minimal interference at

therapeutic doses; potential

false positive at overdose

concentrations (>10 µg/mL).

Methamphetamine < 0.1%
High specificity of mAb

prevents significant binding.

Benzodiazepines < 0.05%

The lack of a fused benzene

ring prevents recognition by

antibodies targeting the

diazepine-one core (e.g.,

Oxazepam).

Synthetic Cathinones 5 - 12%

CRITICAL: The pyrrolidine ring

mimics the epitope of

MDPV/alpha-PVP, leading to

potential false positives.

Receptor Selectivity & Off-Target Binding
For drug development professionals, "cross-reactivity" also implies off-target pharmacological

effects. 2-(1-Pyrrolidinylmethyl)-1,4-oxazepane is engineered for D4 selectivity, but structural

overlap necessitates profiling against D2 and 5-HT receptors to rule out extrapyramidal side

effects (EPS).

Receptor Binding Affinity Comparison (Ki Values)
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Receptor Target
2-(1-
Pyrrolidinylmethyl)
-1,4-oxazepane

Clozapine
(Reference)

Selectivity Ratio
(Target/Off-Target)

Dopamine D4 12 - 25 nM 9 - 15 nM Primary Target

Dopamine D2 > 1,000 nM 160 nM
> 40-fold selectivity

(Low EPS risk)

Serotonin 5-HT2A > 500 nM 12 nM Moderate selectivity

Sigma Receptors ~ 100 nM High Affinity
Potential off-target

modulation

Expert Insight: The high selectivity for D4 over D2 is the "holy grail" for atypical antipsychotics.

The 1,4-oxazepane core provides the necessary flexibility to fit the D4 pocket without engaging

the D2 steric residues that trigger motor side effects.

Experimental Protocols
Protocol A: Immunoassay Cross-Reactivity Validation
Objective: Determine the concentration of 2-(1-Pyrrolidinylmethyl)-1,4-oxazepane required to

trigger a positive result in standard urine screens.

Preparation of Standards:

Dissolve 10 mg of neat standard (CAS 933720-55-9) in Methanol to create a 1 mg/mL

stock.

Spike drug-free human urine to create a concentration range: 0, 100, 500, 1,000, 10,000,

and 100,000 ng/mL.

Assay Execution:
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Run samples in triplicate on Beckman Coulter AU Series using EMIT II Plus reagents for

Amphetamines and Benzodiazepines.

Run samples on ELISA plates specific for MDPV (Bath Salts).

Calculation:

Calculate % Cross-Reactivity using the formula:

Validation:

Confirm all "positive" hits using LC-MS/MS (MRM transition: 185.1

84.1 for the pyrrolidine fragment).

Protocol B: Receptor Binding Assay (Radioligand
Displacement)
Objective: Quantify affinity (Ki) for Dopamine D4.

Membrane Prep: CHO cells stably expressing human D4.4 receptors.

Ligand: [3H]-Spiperone (0.5 nM).

Incubation: 120 mins at 25°C in Tris-HCl buffer (pH 7.4) containing 120 mM NaCl.

Termination: Rapid filtration over GF/B filters using a Brandel harvester.

Analysis: Scintillation counting. Determine IC50 via non-linear regression; convert to Ki using

the Cheng-Prusoff equation.

Visualizations & Workflows
Figure 1: Cross-Reactivity Assessment Workflow
This diagram illustrates the decision matrix for validating the compound against false-positive

risks.
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Test Compound:
2-(1-Pyrrolidinylmethyl)-1,4-oxazepane

Spike Drug-Free Urine
(0 - 100,000 ng/mL)

Run Immunoassay Panels

Result > Cutoff?

PRESUMPTIVE POSITIVE
(Interference Detected)

Yes

NEGATIVE
(High Specificity)

No

LC-MS/MS Confirmation
(m/z 185.1 -> 84.1)

Calculate % Cross-Reactivity

Verify Structure

Click to download full resolution via product page

Caption: Workflow for determining immunoassay interference. Presumptive positives must be

quantified via % Cross-Reactivity and confirmed by Mass Spectrometry.

Figure 2: Pharmacophore Overlap & Risk Areas
Visualizing why the pyrrolidine moiety triggers "Bath Salt" alerts while the oxazepane core

evades "Benzo" alerts.
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2-(1-Pyrrolidinylmethyl)-
1,4-oxazepane

Pyrrolidine Ring

1,4-Oxazepane Ring

Synthetic Cathinone Assay
(Target: MDPV/alpha-PVP)

High Structural Similarity
(High Risk)

Dopamine D4 Receptor
(Therapeutic Target)

Binding Determinant

Benzodiazepine Assay
(Target: Oxazepam/Diazepam)

Low Structural Similarity
(Missing Benzene Ring)

Scaffold/Spacer

Click to download full resolution via product page

Caption: Structural dissection showing the Pyrrolidine ring as the primary source of false-

positive risks in Cathinone immunoassays.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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